Cas no 1807063-13-3 (2-Fluoro-4-methyl-5-(trifluoromethyl)aniline)

• Product Name: 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline
• CAS No: 1807063-13-3
• MF: C₈H₇F₄N
• MW: 193.141495943069
• CID: 5004195
• PubChem ID: 68167473
• Update Time: 2025-05-19

2-Fluoro-4-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-5-(trifluoromethyl)aniline
• 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline

• Inchi： 1S/C8H7F4N/c1-4-2-6(9)7(13)3-5(4)8(10,11)12/h2-3H,13H2,1H3
• InChI Key： PZDYEXQVBHVIQW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1C)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline

2-Fluoro-4-methyl-5-(trifluoromethyl)aniline: A Comprehensive Overview

The compound 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline (CAS No. 1807063-13-3) is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique substitution pattern on the aniline backbone, featuring a fluoro group at the 2-position, a methyl group at the 4-position, and a trifluoromethyl group at the 5-position. These substituents impart distinct electronic and steric properties, making it a valuable building block in various chemical reactions and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline. Researchers have employed multi-component reactions, such as the Ullmann coupling and Buchwald-Hartwig amination, to construct this compound with high yields and excellent regioselectivity. The integration of transition metal catalysts has further streamlined the synthesis process, reducing reaction times and enhancing product purity. These developments underscore the compound's potential as a versatile intermediate in drug discovery and material synthesis.

In terms of applications, 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline has been extensively utilized in the development of novel pharmaceutical agents. Its unique electronic properties make it an ideal candidate for modulating receptor interactions in various biological systems. For instance, studies have demonstrated its role in designing inhibitors for kinases and other enzymes implicated in cancer and neurodegenerative diseases. The trifluoromethyl group, in particular, contributes to enhanced lipophilicity and metabolic stability, which are critical attributes for drug candidates.

Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. The fluoro and trifluoromethyl substituents enhance the thermal stability and electronic conductivity of materials derived from this compound. Recent research has highlighted its use in creating high-performance organic light-emitting diodes (OLEDs) and flexible electronics, showcasing its versatility across diverse industries.

The structural uniqueness of 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline also lends itself to applications in agrochemicals and specialty chemicals. Its ability to act as a precursor for bioactive molecules has been leveraged in the development of herbicides and fungicides with improved efficacy and reduced environmental impact. Furthermore, its role as a chiral auxiliary in asymmetric synthesis has been explored, opening new avenues for enantioselective reactions.

From an analytical standpoint, modern spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to characterize 2-Fluoro-4-methyl-5-(trifluoromethyl)aniline with unprecedented precision. These advancements have facilitated a deeper understanding of its molecular structure and reactivity under various conditions. Computational chemistry tools have also been instrumental in predicting its electronic properties and reactivity trends, aiding researchers in optimizing synthetic pathways.

In conclusion, 2-fluoro-4-methyl-5-(trifluoromethyl)aniline (CAS No. 1807063-13-3) stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications across pharmaceuticals, materials science, and agrochemicals highlight its significance as a key intermediate in contemporary chemical research. As ongoing studies continue to unlock its potential, this compound is poised to play an increasingly vital role in advancing scientific innovation across various disciplines.